Cas no 916336-48-6 (Borane, tris[3,4,5-tris(trifluoromethyl)phenyl]-)

• Product Name: Borane, tris[3,4,5-tris(trifluoromethyl)phenyl]-
• CAS No: 916336-48-6
• MF: C₂₇H₆BF₂₇
• MW: 854.104442119598
• CID: 786862
• PubChem ID: 71428745
• Update Time: 2025-04-19

Borane, tris[3,4,5-tris(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Borane, tris[3,4,5-tris(trifluoromethyl)phenyl]-
• tris[3,4,5-tris(trifluoromethyl)phenyl]borane
• DTXSID50847462
• 916336-48-6

• Inchi： 1S/C27H6BF27/c29-19(30,31)10-1-7(2-11(20(32,33)34)16(10)25(47,48)49)28(8-3-12(21(35,36)37)17(26(50,51)52)13(4-8)22(38,39)40)9-5-14(23(41,42)43)18(27(53,54)55)15(6-9)24(44,45)46/h1-6H
• InChI Key： RGGOCQMJTRZYPA-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=C(C(F)(F)F)C=C(B(C2C=C(C(F)(F)F)C(C(F)(F)F)=C(C(F)(F)F)C=2)C2C=C(C(F)(F)F)C(C(F)(F)F)=C(C(F)(F)F)C=2)C=1)(F)F

Computed Properties

• Exact Mass: 854.0131407g/mol
• Monoisotopic Mass: 854.0131407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 55
• Rotatable Bond Count: 3
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų